Cas no 37113-44-3 (3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- structure](https://www.kuujia.com/scimg/cas/37113-44-3x300.png)
37113-44-3 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:37113-44-3
Molecular Formula:C9H13N7O3
Molecular Weight:267.24462
CID:320012
PubChem ID:330551
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
- 5-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
- 2-amino-8-aza-2'-deoxy-adenosine
- AC1L773P
- NSC319517
- NSC-319517
- DTXSID90317634
- 37113-44-3
-
- InChIKey: GNVDISDXAQTJJA-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N7O3/c10-7-6-8(13-9(11)12-7)16(15-14-6)5-1-3(18)4(2-17)19-5/h3-5,17-18H,1-2H2,(H4,10,11,12,13)
- SMILES: OCC1C(O)CC(N2N=NC3=C(N=C(N=C23)N)N)O1
Computed Properties
- Exact Mass: 267.10819
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 2
- Monoisotopic Mass: 267.108
- Heavy Atom Count: 19
- Complexity: 335
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.6
- Topological Polar Surface Area: 158Ų
Experimental Properties
- LogP: -0.81120
- PSA: 158.22
- Refractive Index: 2.034
- Boiling Point: 778.2°C at 760 mmHg
- Flash Point: 424.5°C
- Density: 2.29
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Related Literature
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Jinshan Wei,Qinglin Sai CrystEngComm, 2023,25, 3556-3563
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V. V. Brazhkin,N. A. Nikolaev,Y. M. Shulga,Y. B. Lebed,M. V. Kondrin CrystEngComm, 2018,20, 4003-4011
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Jinwoo Park,Veronika Quaiserová-Mocko,Bhavik Anil Patel,Martin Novotný,Aihua Liu,Xiaochun Bian Analyst, 2008,133, 17-24
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Sk. Abdul Amin,Kalyan Ghosh,Dipayan Mondal,Tarun Jha,Shovanlal Gayen New J. Chem., 2020,44, 17494-17506
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Sheng-Yi Yan,Yue-Jin Liu,Bin Liu,Yan-Hua Liu,Zhuo-Zhuo Zhang,Bing-Feng Shi Chem. Commun., 2015,51, 7341-7344
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Yanfei Shen,Yuanjian Zhang,Xuepeng Qiu,Haiquan Guo,Li Niu,Ari Ivaska Green Chem., 2007,9, 746-753
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Shuangshuang Yue,Baoquan Wan,Yunying Liu RSC Adv., 2019,9, 7706-7717
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Y. H. Zhao,Y. Li,E. J. Lavernia,Q. Jiang Phys. Chem. Chem. Phys., 2009,11, 9233-9240
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